2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate

• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 2-[1-[(4-methoxy-3-methylphenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• InChI: InChI=1S/C15H20N2O4/c1-10-7-11(3-4-13(10)21-2)9-17-6-5-16-15(20)12(17)8-14(18)19/h3-4,7,12H,5-6,8-9H2,1-2H3,(H,16,20)(H,18,19)
• InChI Key: OKDNDLFNKSOVPM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)CN2CCNC(=O)C2CC(=O)O)OC
• Canonical SMILES: CC1=C(C=CC(=C1)C[NH+]2CCNC(=O)C2CC(=O)[O-])OC

Description

2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate is not fully understood. However, it has been found to interact with certain proteins and enzymes in the body, leading to changes in cellular signaling pathways. This compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells, reduce inflammation, and protect against oxidative stress. This compound has also been found to modulate certain neurotransmitter systems in the brain, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate in lab experiments include its high purity and stability, as well as its potential therapeutic effects. However, there are also limitations to using this compound, including its limited solubility in certain solvents and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate. These include further investigation of its mechanism of action, identification of potential drug targets, and optimization of its synthesis and purification methods. Additionally, this compound may have potential applications in the development of new therapies for cancer and neurological disorders.

Synthesis Methods

The synthesis of 2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate involves the reaction of piperazine with 4-methoxy-3-methylbenzyl chloride, followed by the addition of acetic anhydride. The resulting compound is then purified to obtain the final product. This method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

2-[1-[(4-Methoxy-3-methylphenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate has been studied for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to have activity against certain types of cancer cells and has been studied as a potential anticancer agent. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.